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Compound of Interest

Compound Name: BFCAs-1

Cat. No.: B3273304 Get Quote

For researchers and professionals in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds like BFCAs-1 are paramount to ensuring a safe

and compliant laboratory environment. While specific disposal procedures for BFCAs-1 (CAS

No. 585531-74-4), a bifunctional chelator used in medical imaging and biochemistry, are not

readily available, established principles of laboratory chemical waste management provide a

clear framework for its responsible disposal.[1][2][3][4] This guide outlines the essential steps

and precautions to be taken, ensuring the safety of personnel and the protection of the

environment.

Key Chemical and Safety Data
Understanding the properties of a substance is the first step toward its safe handling and

disposal. Below is a summary of key information for BFCAs-1, which should be considered

when preparing for its disposal.
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Property Value Source

Chemical Name

tetra-tert-Butyl 2,2',2'',2'''-

(1,4,7,10-

tetraazacyclododecane-

1,4,7,10-tetrayl)tetraacetate

PubChem

Molecular Formula C32H60N4O8 [1]

Molecular Weight 628.84 g/mol

Physical Form Solid

Storage

Store at -80°C for up to 6

months or -20°C for up to 1

month.

Hazards

This chemical does not meet

the hazardous criteria set forth

by the 2012 OSHA Hazard

Communication Standard (29

CFR 1910.1200). However,

spills may produce extremely

slippery surfaces.

Standard Disposal Protocol for Research-Grade
Chemicals
The following protocol is a general guideline based on best practices for the disposal of

laboratory chemical waste. It is crucial to always consult your institution's Environmental Health

and Safety (EHS) department for specific requirements.

1. Personal Protective Equipment (PPE): Before handling BFCAs-1 for disposal, ensure you

are wearing appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves
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A lab coat

2. Waste Segregation and Collection: Proper segregation of chemical waste is critical to

prevent dangerous reactions.

Solid Waste:

Collect un-used or expired solid BFCAs-1, along with any contaminated materials such as

weighing paper, pipette tips, and gloves, in a designated hazardous waste container.

The container must be clearly labeled with "Hazardous Waste," the full chemical name

"BFCAs-1," and the approximate quantity.

Solution Waste:

If BFCAs-1 is dissolved in a solvent (e.g., DMSO, ethanol), the solution should be

collected in a separate, compatible hazardous waste container.

The waste container must be labeled with the full names and concentrations of all

components, including the solvent. Do not mix with incompatible waste streams.

3. Containment: All waste containers should be in good condition, compatible with the

chemical, and have a secure, leak-proof lid. It is also best practice to use secondary

containment to prevent spills.

4. Storage of Waste: Store the labeled hazardous waste containers in a designated, well-

ventilated, and secure area away from general laboratory traffic. Follow any specific storage

temperature requirements if applicable.

5. Disposal: All chemical waste must be disposed of through your institution's licensed

hazardous waste disposal vendor. Never dispose of BFCAs-1 or its solutions down the drain or

in the regular trash. Schedule a pickup with your EHS office or the designated waste

management provider.

Logical Workflow for BFCAs-1 Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of BFCAs-1 waste.
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Caption: Decision workflow for the proper disposal of BFCAs-1 waste.

By adhering to these general yet crucial safety and disposal procedures, laboratories can

maintain a safe working environment and ensure compliance with environmental regulations,

thereby upholding the highest standards of scientific responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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